Cas no 1806911-26-1 (3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine
• CAS No: 1806911-26-1
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4858816
• Update Time: 2025-05-21

3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-5-4(7(11)12)1-3(2-9)13-6(5)10/h1,7H,2H2
• InChI Key： PWTMFWHCTRCJOI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CCl)C=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine

Introduction to 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1806911-26-1)

3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1806911-26-1) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising bromo, chloro, and difluoromethyl substituents on a pyridine backbone, make it a valuable intermediate in the synthesis of biologically active molecules. The compound’s dual functionality, with both chloromethyl and difluoromethyl groups, provides multiple points for chemical modification, enabling the development of diverse pharmacophores.

The significance of this compound lies in its potential applications across multiple therapeutic areas. Recent advancements in drug discovery have highlighted the importance of pyridine derivatives due to their favorable pharmacokinetic properties and broad biological activity. Specifically, the presence of halogenated substituents enhances the reactivity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These transformations are pivotal in constructing complex molecular architectures essential for modern drug design.

In the realm of medicinal chemistry, 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine has been explored as a precursor for novel therapeutic agents. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies targeting cancers and inflammatory diseases. The difluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability and binding affinity in drug candidates. This feature has made it a preferred moiety in the design of small-molecule inhibitors.

Recent research has also demonstrated the utility of this compound in the development of antimicrobial agents. The halogenated pyridine scaffold exhibits potent activity against resistant bacterial strains by interfering with essential metabolic pathways. Studies have shown that derivatives of 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine can act as scaffolds for generating novel antibiotics with enhanced efficacy and reduced toxicity profiles.

The chloromethyl functionality further extends the synthetic utility of this compound by enabling nucleophilic addition reactions with amines, alcohols, and thiols. This reactivity has been leveraged to develop prodrugs and conjugates that enhance bioavailability or target-specific tissues. Such modifications are critical in achieving optimized pharmacological outcomes in clinical settings.

From a computational chemistry perspective, 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can fine-tune binding affinity and selectivity. The integration of machine learning algorithms has further accelerated the design process by predicting optimal analogs based on large datasets of known bioactive compounds.

The compound’s role in material science is another emerging area of interest. Pyridine derivatives are known for their ability to form coordination complexes with metals, making them suitable for applications in catalysis and luminescent materials. The presence of multiple reactive sites on 3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine allows for diverse metal-ligand interactions, which can be harnessed for developing novel functional materials.

In conclusion,3-Bromo-2-chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine (CAS No. 1806911-26-1) represents a cornerstone compound in synthetic and medicinal chemistry. Its structural versatility and reactivity make it indispensable for designing next-generation therapeutics across various disease indications. As research continues to uncover new applications, this compound is poised to remain at the forefront of pharmaceutical innovation.